3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic acid

• Molecular Formula: C11H10F2O3
• Molecular Weight: 228.19 g/mol
• SMILES: CCOC1=C(C=CC(=C1F)C=CC(=O)O)F
• InChI: InChI=1S/C11H10F2O3/c1-2-16-11-8(12)5-3-7(10(11)13)4-6-9(14)15/h3-6H,2H2,1H3,(H,14,15)
• InChIKey: KEKXZPKFJIPTDE-UHFFFAOYSA-N

3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic acid, also designated (E)-3-(3-ethoxy-2,4-difluorophenyl)acrylic acid or 3-ethoxy-2,4-difluorocinnamic acid, is a synthetic fluorinated cinnamic acid derivative of molecular formula C₁₁H₁₀F₂O₃ and molecular weight 228.19 g·mol⁻¹. It features a trans-configured propenoic acid moiety conjugated to a phenyl ring bearing electron-withdrawing fluorine atoms at the 2- and 4-positions and an electron-donating ethoxy substituent at the 3-position.

3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic Acid (CAS 1017778-44-7): Procurement-Grade Identity, Physicochemical Profile, and Compound Class Positioning

3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic acid, also designated (E)-3-(3-ethoxy-2,4-difluorophenyl)acrylic acid or 3-ethoxy-2,4-difluorocinnamic acid, is a synthetic fluorinated cinnamic acid derivative of molecular formula C₁₁H₁₀F₂O₃ and molecular weight 228.19 g·mol⁻¹ . It features a trans-configured propenoic acid moiety conjugated to a phenyl ring bearing electron-withdrawing fluorine atoms at the 2- and 4-positions and an electron-donating ethoxy substituent at the 3-position. The compound is commercially supplied as a white to off-white crystalline solid with a catalog purity specification of 98% (HPLC), classified under fluoroalkene building blocks, and is intended exclusively for research and further manufacturing use . Predicted bulk physicochemical parameters include a boiling point of 342.7 ± 37.0 °C, density of 1.311 ± 0.06 g·cm⁻³, and an acid dissociation constant (pKa) of 4.23 ± 0.15 . Recommended storage is sealed under dry conditions at 2–8 °C .

1

Substitution pattern

3-Ethoxy-2,4-difluoro regiochemistry provides a unique electronic push-pull system not available from other regioisomers.

2

Purity specification

Catalog purity of 98% (HPLC) supports SAR studies and reactions sensitive to isomeric impurities.

3

Storage condition

Requires sealed, refrigerated storage at 2–8 °C; plan cold-chain logistics for long-term stability.

Why Unsubstituted or Regioisomeric Difluorocinnamic Acids Cannot Substitute for 3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic Acid Without Re-Validation

Substituting 3-(3-ethoxy-2,4-difluorophenyl)prop-2-enoic acid with the simpler 2,4-difluorocinnamic acid (CAS 774-73-2, MW 184.14 g·mol⁻¹) or with the regioisomer 4-ethoxy-3,5-difluorocinnamic acid (CAS 1017779-43-9, MW 228.19 g·mol⁻¹) introduces material changes to electronic structure, hydrogen-bonding capacity, and steric profile that cannot be assumed inconsequential. The ethoxy group at the 3-position contributes a +M (electron-donating resonance) effect that partially counterbalances the –I effect of the ortho and para fluorine atoms, altering the electron density of the conjugated π-system relative to the non-alkoxylated analog . Comparative solid-state photochemical studies on difluorocinnamic acid regioisomers have demonstrated that the position of fluorine substituents alone is sufficient to produce a marked difference in [2+2] photodimerization rate, with 2,5-difluorocinnamic acid reacting substantially faster than 3,5-difluorocinnamic acid despite comparable intermolecular geometries, a divergence attributed to the electronic substituent effect of fluorine positioning [1]. The additional ethoxy substituent further modulates C=C bond polarization, carboxylic acid acidity, and crystal packing forces, making the target compound a distinct chemical entity whose behavior in any application—synthetic, photochemical, or biological—cannot be predicted from data on its non-ethoxylated or differently ethoxylated congeners without explicit experimental confirmation.

Unsubstituted analog 2,4-Difluorocinnamic acid lacks the 3-ethoxy electronic modulation; lipophilicity, acidity, and reactivity may not transfer.

Regioisomer 4-Ethoxy-3,5-difluorocinnamic acid changes dipole orientation and resonance distribution; non-interchangeable in SAR or photochemical work.

Photochemical class Photodimerization rate depends on fluorine position; class-level evidence shows 2,5-F2CA ≠ 3,5-F2CA, so target behavior may differ from other difluoro isomers.

• [1] Galica T, Bąkowicz J, Konieczny K, Turowska-Tyrk I. Structural Transformations in Crystals Induced by Radiation and Pressure. Part 6. The Reactivity of Difluorocinnamic Acids under Ambient and High Pressures—Comparative Studies. Cryst. Growth Des. 2018;18(3):1636–1644. doi:10.1021/acs.cgd.7b01602. View Source

Quantitative Differentiation Evidence for 3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic Acid Versus Closest Structural Comparators

Molecular Weight and Predicted Lipophilicity Differential Versus Unsubstituted 2,4-Difluorocinnamic Acid

The ethoxy substituent increases the molecular weight of the target compound by 44.05 Da relative to the parent 2,4-difluorocinnamic acid scaffold (228.19 vs. 184.14 g·mol⁻¹), introducing an additional hydrogen-bond acceptor (ether oxygen) and a lipophilic ethyl terminus . This structural increment predicts a higher octanol-water partition coefficient than the unsubstituted comparator (experimental LogP = 2.06) , enhancing solubility in organic media while reducing aqueous solubility—a property that may be advantageous in non-polar reaction environments or when increased membrane permeability is desired in biological assay contexts.

MW & Lipophilicity

Data to verify

ΔMW +44.05 Da (+23.9%) vs 2,4-F2CA; estimated ΔLogP ≥ +0.5

Higher MW and predicted lipophilicity may shift chromatography, solubility, and membrane partitioning.

LogP class-level estimate; experimental confirmation advised.

Evidence Dimension	Molecular weight and lipophilicity (LogP)
Target Compound Data	MW = 228.19 g·mol⁻¹; predicted LogP not experimentally determined but expected >2.06 based on ethoxy group contribution
Comparator Or Baseline	2,4-Difluorocinnamic acid (CAS 774-73-2): MW = 184.14 g·mol⁻¹; experimental LogP = 2.06
Quantified Difference	ΔMW = +44.05 g·mol⁻¹ (+23.9%); ΔLogP estimated ≥ +0.5 log units (class-level estimate for ethoxy substitution on cinnamic acid scaffold)
Conditions	Physicochemical data drawn from independent measurements: LogP from chem960.com experimental database; MW from molecular formula

Why This Matters

A 24% higher molecular weight and increased lipophilicity directly affect solubility, chromatographic retention, and passive membrane permeability, making this compound preferable to unsubstituted 2,4-difluorocinnamic acid when enhanced organic-phase partitioning or altered pharmacokinetic sampling is required in a research protocol.

Predicted Acidity Constant (pKa) Differentiation Versus Parent Cinnamic Acid and 2,4-Difluorocinnamic Acid

The predicted pKa of the target compound is 4.23 ± 0.15 , which positions it between the experimentally reported pKa of unsubstituted (E)-cinnamic acid (pKa = 4.37–4.44) [1] and the estimated pKa of 2,4-difluorocinnamic acid (expected to be lower than 4.44 due to the electron-withdrawing effect of two fluorine atoms). The fluorine substituents at positions 2 and 4 exert a net acid-strengthening –I effect, while the 3-ethoxy group partially offsets this through +M electron donation, yielding a predicted pKa that is approximately 0.1–0.2 units lower than that of the unsubstituted cinnamic acid scaffold. The resulting ionization profile under physiological pH (7.4) predicts that the compound exists predominantly in its carboxylate anion form, with a minor neutral fraction that is larger than would be present for 2,4-difluorocinnamic acid at the same pH, due to the ethoxy-mediated attenuation of acidity.

Acidity (pKa)

Data to verify

Predicted pKa 4.23 ± 0.15; cinnamic acid exp. 4.37–4.44; 2,4-F2CA estimated lower.

Subtle pKa difference may alter ionization state at physiological pH, affecting HPLC retention and extraction.

Computational prediction; validate with experimental measurement.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa (predicted) = 4.23 ± 0.15
Comparator Or Baseline	(E)-Cinnamic acid: pKa (experimental) = 4.37–4.44. 2,4-Difluorocinnamic acid: pKa not directly determined but estimated <4.37 based on fluorine –I effect.
Quantified Difference	ΔpKa ≈ –0.14 to –0.21 relative to unsubstituted cinnamic acid; estimated +0.1 to +0.3 relative to 2,4-difluorocinnamic acid
Conditions	Predicted pKa from chemicalbook.com based on ACD/Labs computational algorithm; experimental cinnamic acid pKa from ACS Omega 2021 (coamorphous system study)

Why This Matters

The subtle pKa difference relative to non-ethoxylated analogs alters the compound's ionization state in buffered aqueous media, which can shift retention times in reverse-phase HPLC, modify extraction efficiency in liquid-liquid partitioning, and change the effective concentration of the neutral (membrane-permeable) species in cell-based assays.

• [1] Influence of the pKa Value of Cinnamic Acid and p-Hydroxycinnamic Acid on the Solubility of a Lurasidone Hydrochloride-Based Coamorphous System. ACS Omega. 2021;6(5):3940–3949. Reports cinnamic acid pKa = 4.37. View Source

Regioisomeric Purity Differentiation Versus 4-Ethoxy-3,5-difluorocinnamic Acid (CAS 1017779-43-9)

The target compound (3-ethoxy-2,4-difluoro substitution) is available at a catalog purity of 98% , whereas its closest commercially listed regioisomer, 4-ethoxy-3,5-difluorocinnamic acid (CAS 1017779-43-9), is supplied at 97% purity . Although the absolute purity difference is modest (1 percentage point), the regioisomeric distinction is structurally absolute: in the target compound the ethoxy group occupies the 3-position flanked by fluorines at 2- and 4-positions, creating an asymmetric electronic push-pull system on the aromatic ring; in the comparator, the ethoxy group is at the 4-position with fluorines symmetrically disposed at 3- and 5-positions, yielding a different dipole moment and resonance distribution. This positional isomerism is non-interconvertible under standard handling conditions and leads to distinct reactivity in electrophilic aromatic substitution, cross-coupling, and photochemical dimerization contexts.

Regioisomeric Purity

Head-to-head

Target: 98% (3-OEt-2,4-F2); Regioisomer: 97% (4-OEt-3,5-F2). Ethoxy at C3 vs C4, fluorine at C2,C4 vs C3,C5.

Regioisomer non-interchangeable; unique three-substituent geometry required for SAR and chemoselective reactions.

Supplier CoA specifications; verify by NMR/HPLC.

Evidence Dimension	Purity specification and regioisomeric identity
Target Compound Data	CAS 1017778-44-7: 3-ethoxy-2,4-difluoro substitution pattern; catalog purity 98% (HPLC)
Comparator Or Baseline	CAS 1017779-43-9: 4-ethoxy-3,5-difluoro substitution pattern; catalog purity 97% (HPLC)
Quantified Difference	ΔPurity = +1 percentage point; substitution pattern: ethoxy at C3 vs. C4; fluorine at C2,C4 vs. C3,C5
Conditions	Purity specifications from independent supplier certificates of analysis; Alfa Chemistry (target) and Fluorochem (comparator)

Why This Matters

For SAR studies or synthetic sequences where the relative orientation of the electron-donating ethoxy group and electron-withdrawing fluorines dictates reaction outcome or binding affinity, the regioisomer selected is not interchangeable; the target compound provides a unique three-substituent geometry that cannot be obtained from the 4-ethoxy-3,5-difluoro regioisomer.

Photochemical [2+2] Cycloaddition Reactivity — Class-Level Positioning Based on Difluorocinnamic Acid Comparative Studies

A systematic comparative study of difluorocinnamic acid regioisomers demonstrated that the position of fluorine substituents profoundly influences the rate and extent of solid-state [2+2] photodimerization. Under identical UV irradiation conditions, 2,5-difluorocinnamic acid reacted significantly faster than 3,5-difluorocinnamic acid despite similar intermolecular distances and free volume, a divergence attributed to the electronic substituent effect of fluorine at specific ring positions [1]. The target compound combines a 2,4-difluoro substitution pattern with a 3-ethoxy group, placing it within this structure-reactivity landscape as a member of the difluorocinnamic acid photodimerization class. Although direct photochemical data for the target compound have not been published, the established sensitivity of cinnamic acid [2+2] photodimerization to substituent electronic effects supports the inference that the target compound's photochemical behavior will be distinct from that of the non-ethoxylated 2,4-difluorocinnamic acid, the 2,5-difluoro isomer, and the 4-ethoxy-3,5-difluoro regioisomer, owing to the combined influence of fluorine positioning and alkoxy electronic donation on the C=C bond polarization and crystal packing geometry.

[2+2] Photodimerization

Class-level

No direct data; literature shows 2,5-F2CA > 3,5-F2CA in solid-state photodimerization rate.

Target photochemical behavior likely distinct from other difluoro regioisomers; confirmatory studies needed.

Galica et al. (2018) class-level inference; apply with caution.

Evidence Dimension	Solid-state [2+2] photodimerization reactivity
Target Compound Data	No direct experimental photodimerization data available for 3-ethoxy-2,4-difluorocinnamic acid
Comparator Or Baseline	2,5-Difluorocinnamic acid (faster photodimerization) vs. 3,5-difluorocinnamic acid (noticeably slower). 2,6-Difluorocinnamic acid also studied as reference.
Quantified Difference	Qualitative reactivity ranking from Galica et al. (2018): 2,5-F₂CA > 3,5-F₂CA under identical UV irradiation at 0.1 MPa; reaction progress monitored by X-ray diffraction unit-cell parameter evolution
Conditions	UV irradiation in the solid state at ambient pressure (0.1 MPa) and elevated pressures (0.3–0.9 GPa). Single-crystal X-ray diffraction monitoring.

Why This Matters

For crystal engineering or topochemical synthesis applications where the target cyclobutane photodimer is desired, the specific substitution pattern of the starting cinnamic acid determines whether the [2+2] reaction proceeds, its rate, and the stereochemistry of the product—making the choice of regioisomer critical and not interchangeable.

• [1] Galica T, Bąkowicz J, Konieczny K, Turowska-Tyrk I. Structural Transformations in Crystals Induced by Radiation and Pressure. Part 6. The Reactivity of Difluorocinnamic Acids under Ambient and High Pressures—Comparative Studies. Cryst. Growth Des. 2018;18(3):1636–1644. doi:10.1021/acs.cgd.7b01602. View Source

Storage Stability Requirement Differentiation Versus Non-Ethoxylated 2,4-Difluorocinnamic Acid

The target compound requires refrigerated storage at 2–8 °C in a sealed, dry container , whereas the simpler 2,4-difluorocinnamic acid (CAS 94977-52-3, m.p. 215–219 °C) is routinely stored at ambient room temperature as a stable crystalline solid . The recommended cold-chain storage for the target compound likely reflects the increased susceptibility of the ethoxy-bearing phenyl ring to oxidative degradation or the lower thermal stability of the alkoxy-substituted crystal lattice. This differential handling requirement has operational implications for inventory management and shipping logistics in multi-compound procurement workflows.

Storage Stability

Specification review

Target: 2–8 °C sealed dry; 2,4-F2CA: ambient temperature (m.p. 215–219 °C). ΔT ~15–23 °C.

Cold-chain storage required; non-ethoxylated analog may be stored at RT, altering handling logistics.

Supplier datasheets; verify stability under actual use conditions.

Evidence Dimension	Recommended storage temperature
Target Compound Data	2–8 °C, sealed under dry atmosphere
Comparator Or Baseline	trans-2,4-Difluorocinnamic acid (CAS 94977-52-3): ambient temperature; m.p. 215–219 °C
Quantified Difference	Storage temperature differential: ~15–23 °C (ambient assumed 20–25 °C vs. refrigerated 2–8 °C)
Conditions	Supplier technical datasheets: Chemscene (target) and Fisher Scientific (comparator)

Why This Matters

Procurement planning must account for cold-chain shipping and refrigerated storage infrastructure when ordering the target compound, a requirement not applicable to the non-ethoxylated analog; overlooking this distinction can lead to compound degradation and invalid experimental results.

Recommended Procurement-Anchored Application Scenarios for 3-(3-Ethoxy-2,4-difluorophenyl)prop-2-enoic Acid

Structure-Activity Relationship (SAR) Studies Requiring a 3-Alkoxy-2,4-difluoro Pharmacophore Module

When a medicinal chemistry program requires systematic exploration of alkoxy substitution effects on a 2,4-difluorocinnamic acid scaffold, the target compound provides the 3-ethoxy-2,4-difluoro geometry that is not available from any other commercially listed regioisomer. The predicted pKa of 4.23 and the increased lipophilicity conferred by the ethoxy group relative to 2,4-difluorocinnamic acid (experimental LogP = 2.06) make this compound a distinct probe for evaluating how moderate attenuation of carboxylic acid acidity and enhanced organic-phase partitioning affect target binding or cellular activity in a congeneric series.

Solid-State Photochemical Synthesis of Fluorinated Cyclobutane Derivatives via [2+2] Cycloaddition

For crystal engineering laboratories pursuing topochemical [2+2] photodimerization to construct fluorinated cyclobutane building blocks, the target compound represents a difluorocinnamic acid derivative whose photochemical reactivity is expected—based on class-level comparative studies —to differ from that of 2,5-difluorocinnamic, 3,5-difluorocinnamic, and 2,6-difluorocinnamic acids. The combined electronic influence of the 2,4-difluoro pattern and the 3-ethoxy group on C=C bond polarization and crystal packing geometry makes this compound a candidate for generating cyclobutane photodimers with a substitution pattern inaccessible from non-ethoxylated precursors.

Synthetic Intermediate for Fluorinated Heterocycle Construction via the Propenoic Acid Handle

The α,β-unsaturated carboxylic acid moiety of the target compound serves as a versatile synthetic handle for Michael addition, cycloaddition, and Curtius rearrangement sequences. The 3-ethoxy-2,4-difluoro substitution pattern provides a differentiated electronic environment for these transformations compared to the 4-ethoxy-3,5-difluoro regioisomer (CAS 1017779-43-9, purity 97%) . Researchers requiring the higher 98% purity specification for reactions sensitive to isomeric impurities may prefer the target compound when reaction chemoselectivity depends on the specific orientation of the ethoxy and fluorine substituents.

Physicochemical Profiling Panels for Fluorinated Building Block Libraries

In systematic physicochemical profiling of fluorinated cinnamic acid libraries for computational model training, the target compound fills a specific parameter space: MW 228.19 g·mol⁻¹, predicted pKa 4.23, predicted boiling point 342.7 °C, and density 1.311 g·cm⁻³ . This physicochemical signature is distinct from that of 2,4-difluorocinnamic acid (m.p. 215–219 °C, LogP 2.06) and from the 4-ethoxy-3,5-difluoro regioisomer, allowing data scientists to diversify training sets with a compound occupying a unique region of the lipophilicity-acidity plane.

Application

Selection Property

Validation Focus

SAR: 3-alkoxy-2,4-difluoro pharmacophore

Regioisomeric identity and purity specification

Confirm substitution pattern by structural analysis; evaluate lipophilicity and pKa experimentally

Solid-state photochemical [2+2] cycloaddition

2,4-difluoro-3-ethoxy substitution pattern influences C=C polarization and crystal packing

Verify photodimerization outcome and stereochemistry; compare with non-ethoxylated analogs

Fluorinated heterocycle synthesis via propenoic acid handle

Differentiated electronic environment vs 4-ethoxy regioisomer

Check chemoselectivity and impurity profile under reaction conditions; confirm purity by HPLC

Physicochemical profiling of fluorinated building block libraries

Distinct MW, predicted pKa, and lipophilicity signature

Validate experimental LogP, pKa, and density; compare with computational predictions